Cas no 2229102-32-1 (tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate
• CAS No: 2229102-32-1
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6070014
• PubChem ID: 165704653
• Update Time: 2025-05-24

tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate
• tert-butyl N-{4-hydroxy-3-[2-methyl-2-(methylamino)propyl]phenyl}carbamate
• 2229102-32-1
• EN300-1873282

• Inchi： 1S/C16H26N2O3/c1-15(2,3)21-14(20)18-12-7-8-13(19)11(9-12)10-16(4,5)17-6/h7-9,17,19H,10H2,1-6H3,(H,18,20)
• InChI Key： NFEPBPWBJHKAEG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CC(C)(C)NC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate

Professional Introduction to Tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS No. 2229102-32-1)

Tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate, a compound with the CAS number 2229102-32-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and a complex aromatic ring system with hydroxyl and amino substituents makes it a versatile candidate for various biochemical interactions.

The molecular structure of this compound includes a carbamate functional group, which is known for its role in forming amides and playing a crucial role in enzyme inhibition. The specific arrangement of the 4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl moiety suggests that this compound may exhibit properties such as solubility in polar solvents, which is essential for its biological activity. Additionally, the tertiary butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and cellular uptake.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. The carbamate group is particularly valuable in medicinal chemistry because it can act as a hinge binder, interacting with specific residues in protein targets. This has led to the exploration of carbamates in the development of drugs targeting enzymes such as kinases and proteases, which are often implicated in various diseases.

One of the most exciting aspects of Tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate is its potential application in the treatment of neurological disorders. Studies have shown that carbamate derivatives can modulate neurotransmitter systems by interacting with receptors and ion channels. The hydroxyl and amino groups in this compound's structure may facilitate its interaction with biological targets involved in neural signaling pathways. This makes it a promising candidate for further investigation as a potential therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamate group typically involves condensation reactions between a carboxylic acid derivative and an amine, often catalyzed by acids or bases. The subsequent functionalization of the aromatic ring with hydroxyl and amino groups requires careful selection of reagents and conditions to avoid unwanted side reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like Tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce larger quantities of this compound for research purposes. These advancements are crucial for facilitating further studies on its biological activity and potential therapeutic applications.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes relevant to disease pathways. For instance, its ability to interact with protein targets involved in inflammation and oxidative stress makes it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its structural features may allow it to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

In conclusion, Tert-butyl N-{4-hydroxy-3-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS No. 2229102-32-1) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for further investigation into its biological activity and therapeutic applications. As synthetic methodologies continue to evolve, the production of such complex molecules becomes more efficient, paving the way for new discoveries in drug development.